5-ethoxy-1-methyl-N-(4-methylthiazol-2-yl)-4-oxo-1,4-dihydropyridine-2-carboxamide

• IUPAC Name: 5-ethoxy-1-methyl-N-(4-methyl-1,3-thiazol-2-yl)-4-oxopyridine-2-carboxamide
• InChI: InChI=1S/C13H15N3O3S/c1-4-19-11-6-16(3)9(5-10(11)17)12(18)15-13-14-8(2)7-20-13/h5-7H,4H2,1-3H3,(H,14,15,18)
• InChI Key: TUWADQCPLXWCDR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CN(C(=CC1=O)C(=O)NC2=NC(=CS2)C)C
• Molecular Formula: C13H15N3O3S
• Molecular Weight: 293.34 g/mol

Description

5-ethoxy-1-methyl-N-(4-methylthiazol-2-yl)-4-oxo-1,4-dihydropyridine-2-carboxamide is a useful research compound. Its molecular formula is C13H15N3O3S and its molecular weight is 293.34. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

• Heterocyclic Derivative Syntheses : The compound has been utilized in the synthesis of various heterocyclic derivatives, including dihydropyridinone and tetrahydropyridinedione derivatives, through palladium-catalyzed oxidative cyclization-alkoxycarbonylation of substituted gamma-oxoalkynes (Bacchi et al., 2005).

• Synthesis of Novel Compounds : It has been used in the synthesis of new heterocyclic compounds with potential anti-inflammatory and analgesic properties, such as triazines and oxadiazepines (Abu‐Hashem et al., 2020).

• Triazenopyrazole Derivatives Synthesis : The compound has been incorporated in the synthesis of triazenopyrazole derivatives, showing moderate activity against HIV-1 (Larsen et al., 1999).

Biological and Pharmacological Applications

• Potential Anti-inflammatory Agents : Research has identified structurally related molecules to 5-ethoxy-1-methyl-N-(4-methylthiazol-2-yl)-4-oxo-1,4-dihydropyridine-2-carboxamide as potential anti-inflammatory agents (Moloney, 2001).

• 5-HT3 Receptor Antagonists : A series of 3-ethoxyquinoxalin-2-carboxamides, structurally related to the compound , were designed and synthesized as 5-HT3 receptor antagonists, showing potential as anti-depressants (Mahesh et al., 2011).

• Synthesis of Novel Thiazolopyrimidines : The compound has been used in the synthesis of novel pyrido and thiazolopyrimidines, which are essential for developing new pharmaceutical compounds (Bakhite et al., 2005).

• Direct Aminolysis : Ethoxycarbonylmethyl esters of 1,4-dihydropyridines, including the compound , have been used in direct aminolysis reactions, providing insight into reaction mechanisms and potential applications in pharmaceutical chemistry (Vigante et al., 2015).